Cas no 148563-16-0 (4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid)
4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid Chemical and Physical Properties
Names and Identifiers
-
- R-ALBUTEROL HYDROCHLORIDE
- 4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol,sulfuric acid
- albuterol hemisulfate
- BB_SC-6007
- Levalbuterol sulfate
- LEVALBUTEROL SULFATE, IP
- salbutamol hemisulfate
- salbutamol sulfate
- UNII-71TH42O2CQ
- USP
- (alpha1R)-alpha1-[[(1,1-Dimethylethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol sulfate (2:1) (salt)
- 1,3-Benzenedimethanol, a1-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-, (a1R)-, sulfate (2:1) (salt) (9CI)
- 4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid
- LEVOSALBUTAMOL SULFATE [MART.]
- (R)-.ALPHA.(SUP 1)-((TERT-BUTYLAMINO)METHYL)-4-HYDROXY-M-XYLENE-.ALPHA.,.ALPHA.'-DIOL SULPHATE (2:1)
- 71TH42O2CQ
- (R)-alpha(sup 1)-((tert-Butylamino)methyl)-4-hydroxy-m-xylene-alpha,alpha'-diol sulfate (2:1)
- (R)-Alpha-((tert-Butylamino)methyl)-4-hydroxy-m-xylene-alpha,alpha'-diol sulfate (2:1)
- 148563-16-0
- Levosalbutamol sulfate
- CHEMBL3989589
- Q27265986
- Levalbuterol sulfate [USAN]
- 4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol;sulfuric acid
- LEVOSALBUTAMOL SULFATE [WHO-DD]
- (R)-.ALPHA.(SUP 1)-((TERT-BUTYLAMINO)METHYL)-4-HYDROXY-M-XYLENE-.ALPHA.,.ALPHA.'-DIOL SULFATE (2:1)
- Levalbuterol sulphate
- DTXCID3086497
- (R)-ALPHA(SUP 1)-((TERT-BUTYLAMINO)METHYL)-4-HYDROXY-M-XYLENE-ALPHA,ALPHA'-DIOL SULPHATE (2:1)
- DTXSID10164006
- LEVOSALBUTAMOL SULFATE (MART.)
- Levalbuterol sulfate (USAN)
-
- Inchi: 1S/2C13H21NO3.H2O4S/c2*1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15;1-5(2,3)4/h2*4-6,12,14-17H,7-8H2,1-3H3;(H2,1,2,3,4)/t2*12-;/m00./s1
- InChI Key: BNPSSFBOAGDEEL-NMFAMCKASA-N
- SMILES: S(=O)(=O)(O)O.O[C@H](C1C=CC(=C(CO)C=1)O)CNC(C)(C)C.O[C@H](C1C=CC(=C(CO)C=1)O)CNC(C)(C)C
Computed Properties
- Exact Mass: 275.12900
- Monoisotopic Mass: 576.27166678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 39
- Rotatable Bond Count: 10
- Complexity: 309
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 228Ų
Experimental Properties
- PSA: 72.72000
- LogP: 2.49890
4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1699071-0.05g |
4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol, sulfuric acid |
148563-16-0 | 90% | 0.05g |
$833.0 | 2023-09-20 | |
| Enamine | EN300-1699071-0.1g |
4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol, sulfuric acid |
148563-16-0 | 90% | 0.1g |
$1004.0 | 2023-09-20 | |
| 1PlusChem | 1P00AP80-50mg |
R-ALBUTEROL HYDROCHLORIDE |
148563-16-0 | 90% | 50mg |
$1092.00 | 2024-06-20 | |
| 1PlusChem | 1P00AP80-100mg |
R-ALBUTEROL HYDROCHLORIDE |
148563-16-0 | 90% | 100mg |
$1303.00 | 2024-06-20 |
4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid
Research Briefing on 4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid (CAS: 148563-16-0)
In recent years, the compound 4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid (CAS: 148563-16-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and pharmacological properties, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The present research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid involves a multi-step process that has been optimized in recent studies to improve yield and purity. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC), have been employed to ensure the compound's structural integrity. Recent publications highlight the use of sulfuric acid as a critical reagent in the final step of synthesis, which enhances the compound's stability and bioavailability.
Pharmacological studies have elucidated the compound's mechanism of action, particularly its interaction with adrenergic receptors. The (1R) configuration of the molecule has been shown to confer selectivity towards β2-adrenergic receptors, making it a promising candidate for the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). In vitro and in vivo studies have demonstrated its efficacy in bronchodilation, with minimal off-target effects compared to existing therapeutics.
Recent clinical trials have further validated the therapeutic potential of 4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid. Phase II trials conducted in 2023 reported significant improvements in lung function parameters among patients with moderate to severe asthma. The compound's favorable pharmacokinetic profile, including its prolonged half-life and low metabolic clearance, positions it as a superior alternative to current β2-agonists. Additionally, its anti-inflammatory properties, mediated through the modulation of cytokine production, suggest potential applications in inflammatory lung diseases.
Despite these promising findings, challenges remain in the large-scale production and formulation of the compound. Recent research has focused on addressing these issues through the development of novel synthetic routes and drug delivery systems. For instance, nanoparticle-based formulations have been explored to enhance the compound's solubility and targeted delivery to lung tissues. These advancements are expected to facilitate the transition from preclinical to clinical stages.
In conclusion, 4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid (CAS: 148563-16-0) represents a significant advancement in the field of respiratory therapeutics. Its unique pharmacological properties, combined with recent technological innovations in synthesis and formulation, underscore its potential as a next-generation therapeutic agent. Ongoing research efforts are anticipated to further elucidate its clinical benefits and expand its applications to other therapeutic areas.
148563-16-0 (4-(1R)-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid) Related Products
- 24085-03-8(N-Benzyl Albuterol)
- 147663-30-7(Albuterol Dimer Ether, 75%)
- 34391-04-3((R)-Salbutamol)
- 18559-94-9(rac Albuterol)
- 149222-15-1(Albuterol Dimer)
- 18910-70-8(O-Methyl Albuterol)
- 754926-25-5(O-Ethyl Albuterol)
- 182676-90-0(5-Hydroxy albuterol)
- 1173021-73-2(rac Albuterol-d9)
- 18910-68-4(3-Dehydroxy Salbutamol)